![molecular formula C18H11ClFN5O B2735987 5-{[(E)-(2-chloro-6-fluorophenyl)methylidene]amino}-6-imino-2-oxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile CAS No. 1159976-68-7](/img/structure/B2735987.png)
5-{[(E)-(2-chloro-6-fluorophenyl)methylidene]amino}-6-imino-2-oxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
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Description
5-{[(E)-(2-chloro-6-fluorophenyl)methylidene]amino}-6-imino-2-oxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C18H11ClFN5O and its molecular weight is 367.77. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyridine and Fused Pyridine Derivatives
Research into pyridine and its derivatives, such as the synthesis of a new series of pyridine and fused pyridine derivatives, highlights the compound's potential in generating a variety of chemically related structures. These derivatives exhibit diverse reactivity, allowing for the creation of isoquinoline, pyrido [2,3-d] pyrimidine, and other pyridine carbonitriles, suggesting applications in the development of novel chemical entities for further pharmacological evaluation S. A. Al-Issa, 2012.
Anti-inflammatory Activity of Pyrazolo[3,4-d] Pyrimidines
The synthesis of pyrazolo[3,4-d]pyrimidines and their evaluation for anti-inflammatory activity demonstrate the compound's application in medicinal chemistry. By manipulating the chemical structure, researchers have developed derivatives with potential as novel anti-inflammatory agents, highlighting the therapeutic applications of these compounds A. El-Dean et al., 2016.
Antimicrobial and Antitumor Potential
Studies on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives and their anti-bacterial activity indicate the compound's utility in addressing bacterial infections. The development of these derivatives through environmentally friendly reactions presents a promising approach for creating new antimicrobials. Moreover, their evaluation against human tumor cell lines suggests potential anticancer applications, marking an important step in the search for novel chemotherapeutics S. Rostamizadeh et al., 2013.
Novel Synthesis Methods
Research into new synthesis methods for pyrimidine derivatives, such as those involving ultrasound-mediated techniques, showcases the compound's role in advancing synthetic chemistry. These methods not only provide a more efficient and environmentally friendly approach to synthesizing complex molecules but also open the door to creating a wide array of derivatives with potential biological activities S. Tiwari et al., 2016.
Properties
IUPAC Name |
6-amino-5-[(2-chloro-6-fluorophenyl)methylideneamino]-2-oxo-1-phenylpyrimidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11ClFN5O/c19-13-7-4-8-14(20)12(13)10-23-16-15(9-21)24-18(26)25(17(16)22)11-5-2-1-3-6-11/h1-8,10H,22H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMKKYKMCFBAKPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(C(=NC2=O)C#N)N=CC3=C(C=CC=C3Cl)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11ClFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.